Cas no 23369-02-0 ( )

• Product name: &nbsp
• CAS No: 23369-02-0
• MF: C₂₄H₂₉N₃O₅S
• MW: 471.569164991379
• CID: 912650
• PubChem ID: 309439

  Chemical and Physical Properties

Names and Identifiers

• 4-[4-(4-amino-3-methylphenoxy)butoxy]benzenecarboximidamide,benzenesulfonic acid
• NSC-211714
• NSC211714
• DTXSID70309315
• NSC 211714
• 23369-02-0
•  

• Inchi： InChI=1S/C18H23N3O2.C6H6O3S/c1-13-12-16(8-9-17(13)19)23-11-3-2-10-22-15-6-4-14(5-7-15)18(20)21;7-10(8,9)6-4-2-1-3-5-6/h4-9,12H,2-3,10-11,19H2,1H3,(H3,20,21);1-5H,(H,7,8,9)
• InChI Key： OUCWNSILDCHQTQ-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC(=C1)OCCCCOC2=CC=C(C=C2)C(=N)N)N.C1=CC=C(C=C1)S(=O)(=O)O

Computed Properties

• Exact Mass: 471.18297
• Monoisotopic Mass: 471.18279221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 540
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157Ų

Experimental Properties

• PSA: 148.72